Cas no 162096-54-0 (4-(Cyclopropylcarbonyl)-a,a-dimethylbenzeneacetic Acid)

4-(Cyclopropylcarbonyl)-α,α-dimethylbenzeneacetic acid is a specialized organic compound featuring a cyclopropyl carbonyl group and a dimethyl-substituted benzeneacetic acid moiety. Its unique structure makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly for applications requiring rigid, sterically hindered frameworks. The cyclopropyl group enhances metabolic stability, while the dimethyl substitution influences steric and electronic properties, facilitating selective reactivity. This compound is typically employed in research settings for developing bioactive molecules, including potential enzyme inhibitors or receptor modulators. High purity grades are available to ensure reproducibility in synthetic processes. Proper handling under controlled conditions is recommended due to its reactive functional groups.
4-(Cyclopropylcarbonyl)-a,a-dimethylbenzeneacetic Acid structure
162096-54-0 structure
Product Name:4-(Cyclopropylcarbonyl)-a,a-dimethylbenzeneacetic Acid
CAS No:162096-54-0
MF:C14H16O3
MW:232.275044441223
MDL:MFCD09031253
CID:65633
Update Time:2025-06-09

4-(Cyclopropylcarbonyl)-a,a-dimethylbenzeneacetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-(Cyclopropanecarbonyl)phenyl)-2-methylpropanoic acid
    • 4-(CYCLOPROPYL CARBONYL)-A,A-DIMETHYLPHENYL ACETIC ACID
    • 4-(CYCLOPROPYLCARBONYL)-A,A-DIMETHYLBENZENEACETIC ACID
    • 4-(Cyclopropylcarbonyl)-α,α-dimethylbenzeneacetic Acid
    • 2-[4-(cyclopropanecarbonyl)phenyl]-2-methylpropanoic acid
    • 2-(4-(cyclopropanecarbonyl)phenyl)
    • Alpha, alpa-4-[1-oxo-1-1-Cycloporpyl]phenyl Acetic Acid
    • Benzeneacetic acid,4-(cyclopropylcarbonyl)-a,a-diMethyl-
    • 4-(Cyclopropylcarbonyl)-alpha,alpha-dimethylbenzeneacetic acid
    • 4-(Cyclopropylcarbonyl)-alpha,alpha-dimethylphenyl acetic acid
    • 4-(Cyclopropylcarbonyl)-a,a-dimethylbenzeneacetic Acid
    • MDL： MFCD09031253
    • Inchi： 1S/C14H16O3/c1-14(2,13(16)17)11-7-5-10(6-8-11)12(15)9-3-4-9/h5-9H,3-4H2,1-2H3,(H,16,17)
    • InChI Key： LOWWEULESZKQRF-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC(=CC=1)C(C(=O)O)(C)C)C1CC1

Computed Properties

  • Exact Mass: 232.11000
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4

Experimental Properties

  • PSA: 54.37000
  • LogP: 2.64150

4-(Cyclopropylcarbonyl)-a,a-dimethylbenzeneacetic Acid Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

4-(Cyclopropylcarbonyl)-a,a-dimethylbenzeneacetic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019125600-250mg
2-(4-(Cyclopropanecarbonyl)phenyl)-2-methylpropanoic acid
 162096-54-0 95%
250mg
 327.60 USD 2021-06-16
Alichem
A019125600-1g
2-(4-(Cyclopropanecarbonyl)phenyl)-2-methylpropanoic acid
 162096-54-0 95%
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 773.19 USD 2021-06-16
Alichem
A019125600-5g
2-(4-(Cyclopropanecarbonyl)phenyl)-2-methylpropanoic acid
 162096-54-0 95%
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 2,436.72 USD 2021-06-16
Chemenu
CM201733-1g
2-(4-(cyclopropanecarbonyl)phenyl)-2-methylpropanoic acid
 162096-54-0 95%
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 $823 2021-06-15
TRC
C988630-50mg
4-(Cyclopropylcarbonyl)-a,a-dimethylbenzeneacetic Acid
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 $190.00 2023-05-18
TRC
C988630-100mg
4-(Cyclopropylcarbonyl)-a,a-dimethylbenzeneacetic Acid
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100mg
 $ 339.00 2023-09-08
TRC
C988630-250mg
4-(Cyclopropylcarbonyl)-a,a-dimethylbenzeneacetic Acid
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 $597.00 2023-05-18
TRC
C988630-500mg
4-(Cyclopropylcarbonyl)-a,a-dimethylbenzeneacetic Acid
 162096-54-0
500mg
 $1108.00 2023-05-18
TRC
C988630-1g
4-(Cyclopropylcarbonyl)-α,α-dimethylbenzeneacetic Acid
 162096-54-0
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 $ 1810.00 2022-06-06
Chemenu
CM201733-1g
2-(4-(cyclopropanecarbonyl)phenyl)-2-methylpropanoic acid
 162096-54-0 95%
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4-(Cyclopropylcarbonyl)-a,a-dimethylbenzeneacetic Acid Production Method

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